Cas no 1026796-51-9 (3-Bromo-2-fluoro-5-methylphenol)

• Product Name: 3-Bromo-2-fluoro-5-methylphenol
• CAS No: 1026796-51-9
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD12910492
• CID: 1024440
• PubChem ID: 52180810
• Update Time: 2025-04-20

3-Bromo-2-fluoro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-methylphenol
• ACMC-20982i
• AG-L-20129
• AK-94702
• ANW-14728
• CTK4A1381
• MolPort-015-143-768
• 3-Bromo-4-fluoro-5-hydroxytoluene
• A896735
• 1026796-51-9
• SCHEMBL20241670
• Phenol, 3-bromo-2-fluoro-5-methyl-
• E90779
• DTXSID80680248
• MFCD12910492
• AKOS015834053
• CS-0193473
• DB-366062
• BS-19233
• BRB79651

• MDL： MFCD12910492
• Inchi： 1S/C7H6BrFO/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3
• InChI Key： QHVGXKWNWNRIIM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C)C=1)O)F

Computed Properties

• Exact Mass: 203.95900
• Monoisotopic Mass: 203.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 231.5±35.0 °C at 760 mmHg
• Flash Point: 93.8±25.9 °C
• PSA: 20.23000
• LogP: 2.60220
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Bromo-2-fluoro-5-methylphenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)